[1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid)

• IUPAC Name: [2-[2-(2-phosphonophenoxy)ethoxy]phenyl]phosphonic acid
• InChI: InChI=1S/C14H16O8P2/c15-23(16,17)13-7-3-1-5-11(13)21-9-10-22-12-6-2-4-8-14(12)24(18,19)20/h1-8H,9-10H2,(H2,15,16,17)(H2,18,19,20)
• InChI Key: VYOQEFLMJZOSNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCOC2=CC=CC=C2P(=O)(O)O)P(=O)(O)O
• Molecular Formula: C14H16O8P2
• DSSTOX Substance ID: DTXSID00382737
• Molecular Weight: 374.22 g/mol
• CAS No.: 124551-18-4

Description

The compound “[1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid)” is a type of organophosphonic acid. Organophosphonic acids are organic compounds containing phosphonic acid functional groups. They are commonly used in various applications such as corrosion inhibitors, chelating agents, and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods such as NMR, IR, and X-ray crystallography. Unfortunately, without specific data or studies on “[1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid)”, a detailed molecular structure analysis cannot be provided.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. These properties are typically determined experimentally. Without specific data or studies on “[1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid)”, a detailed analysis of its physical and chemical properties cannot be provided.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. For organophosphonic acids, their mechanisms of action can vary widely depending on their specific structure and the system they are interacting with.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Organophosphonic acids, in general, can be hazardous if ingested, inhaled, or come into contact with the skin. They can also be harmful to the environment.

Future Directions

The future directions for research on a compound like “[1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid)” could include exploring its potential applications, studying its reactivity and interactions with other compounds, and investigating its physical and chemical properties.